Cas no 2394391-92-3 (1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one)

1-(3-Methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one is a specialized organic compound featuring a fused bicyclic indole scaffold with a 3-methyl substitution and an acryloyl functional group. Its structural configuration imparts reactivity suitable for applications in medicinal chemistry and material science, particularly as a versatile intermediate for further derivatization. The presence of the octahydroindole core enhances stability, while the α,β-unsaturated ketone moiety offers a reactive site for Michael additions or polymerizable functionality. This compound is valued for its synthetic flexibility, enabling precise modifications for targeted molecular designs. Its well-defined stereochemistry and purity make it a reliable building block for research in pharmaceuticals, agrochemicals, or advanced polymers.
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one structure
2394391-92-3 structure
Product Name:1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
CAS No:2394391-92-3
MF:C12H19NO
MW:193.285363435745
CID:5683006
PubChem ID:165754401
Update Time:2025-10-29

1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
    • 2394391-92-3
    • EN300-26574085
    • Z2738282894
    • Inchi: 1S/C12H19NO/c1-3-12(14)13-8-9(2)10-6-4-5-7-11(10)13/h3,9-11H,1,4-8H2,2H3
    • InChI Key: HKIIYKYAJWQXHF-UHFFFAOYSA-N
    • SMILES: O=C(C=C)N1CC(C)C2CCCCC12

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų

1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26574085-0.05g
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
2394391-92-3 90%
0.05g
$647.0 2023-09-14
Enamine
EN300-26574085-0.1g
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
2394391-92-3 90%
0.1g
$678.0 2023-09-14
Enamine
EN300-26574085-0.25g
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
2394391-92-3 90%
0.25g
$708.0 2023-09-14
Enamine
EN300-26574085-0.5g
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
2394391-92-3 90%
0.5g
$739.0 2023-09-14
Enamine
EN300-26574085-1g
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
2394391-92-3 90%
1g
$770.0 2023-09-14
Enamine
EN300-26574085-2.5g
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
2394391-92-3 90%
2.5g
$1509.0 2023-09-14
Enamine
EN300-26574085-5g
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
2394391-92-3 90%
5g
$2235.0 2023-09-14
Enamine
EN300-26574085-10g
1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one
2394391-92-3 90%
10g
$3315.0 2023-09-14

Additional information on 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one

Introduction to 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one (CAS No. 2394391-92-3)

1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one (CAS No. 2394391-92-3) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a prop-2-enone moiety in its molecular structure further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one consists of an octahydroindole core substituted with a propenone group at the 1-position. This configuration imparts a high degree of flexibility and reactivity to the molecule, which is crucial for its interaction with biological targets. The 3-methyl substituent at the octahydroindole ring adds an additional layer of structural complexity, potentially influencing both the electronic properties and steric environment of the molecule.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These compounds have been implicated in various pharmacological mechanisms, including modulation of neurotransmitter systems, inhibition of inflammatory pathways, and interaction with nuclear receptors. The propenone group in 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in several drug candidates.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The indole scaffold is a privileged structure in medicinal chemistry, frequently found in approved drugs and clinical candidates. By leveraging the versatility of 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one, researchers can explore novel analogs with tailored biological profiles. This flexibility makes it an attractive building block for designing molecules with enhanced efficacy and reduced side effects.

The pharmacological profile of CAS No. 2394391-92-3 has been preliminarily investigated in several preclinical studies. These studies suggest that the compound exhibits moderate affinity for certain neurotransmitter receptors, which could make it useful in treating neurological disorders. Additionally, its structural similarity to known anti-inflammatory agents indicates potential activity in modulating immune responses. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of indole derivatives like 1-(3-methyl-octahydro-1H-indol-1-yl)prop-2-en-1-one. Molecular docking simulations and virtual screening have identified promising lead compounds that can be further refined through experimental validation. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to prioritize the most promising candidates based on their predicted binding affinities and pharmacokinetic properties.

The synthesis of CAS No. 2394391-92-3 presents both challenges and opportunities for synthetic chemists. The complex indole core requires multi-step synthetic routes, often involving sophisticated cyclization reactions and functional group transformations. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with greater efficiency and scalability. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In conclusion, 1-(3-methyl-octahydro-1H-indol-1-yI)propenone (CAS No. 2394391923) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for indole derivatives, compounds like this one are likely to play an increasingly important role in drug development efforts worldwide.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd